({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene

• Molecular Formula: C14H19ClO
• Molecular Weight: 238.75 g/mol
• IUPAC Name: 3-(chloromethyl)hex-5-enoxymethylbenzene
• InChI: InChI=1S/C14H19ClO/c1-2-6-13(11-15)9-10-16-12-14-7-4-3-5-8-14/h2-5,7-8,13H,1,6,9-12H2
• InChI Key: NLJMWDAXPZUAEC-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(CCOCC1=CC=CC=C1)CCl

Description

({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene is a substituted aromatic compound featuring a benzene ring functionalized with a methoxymethyl group. The methoxymethyl moiety is further substituted at the 3-position of a hex-5-en-1-yl chain, which includes a chloromethyl group (Fig. 1). The compound’s structure combines a reactive chloromethyl group, a double bond (hex-5-en-1-yl), and an ether linkage, making it a versatile intermediate in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 3-(chloromethyl)hex-5-en-1-ol.

Etherification: The alcohol group of 3-(chloromethyl)hex-5-en-1-ol is reacted with benzyl chloride in the presence of a base such as sodium hydride (NaH) to form the ether linkage.

Purification: The product is then purified using standard techniques such as column chromatography to obtain ({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene in high purity.

Industrial Production Methods

In an industrial setting, the production of ({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and product separation can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene can undergo various chemical reactions, including:

Substitution Reactions: The chloromethyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as amines or thiols.

Oxidation Reactions: The hexenyl chain can be oxidized to form corresponding alcohols, aldehydes, or carboxylic acids.

Reduction Reactions: The double bond in the hexenyl chain can be reduced to form saturated derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide (NaN3) or potassium thiocyanate (KSCN) can be used under mild conditions.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly employed.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method for reducing the double bond.

Major Products

Substitution: Formation of azido or thiocyanato derivatives.

Oxidation: Formation of hex-5-en-1-ol, hex-5-enal, or hex-5-enoic acid.

Reduction: Formation of 3-(chloromethyl)hexyl derivatives.

Scientific Research Applications

({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene involves its interaction with specific molecular targets. The chloromethyl group can form covalent bonds with nucleophilic sites in biological molecules, potentially leading to the inhibition of key enzymes or disruption of cellular processes. The hexenyl chain and benzene ring may also contribute to the compound’s overall bioactivity by interacting with hydrophobic regions of target proteins.

Comparison with Similar Compounds

Key Structural Features :

• Benzene core : Imparts aromatic stability and susceptibility to electrophilic substitution.
• Chloromethyl group : Enhances electrophilicity, enabling nucleophilic substitution or cross-coupling reactions.
• Ether linkage : Influences solubility and electronic effects on the benzene ring.

Structural and Functional Group Comparisons

A. Chloromethyl Methyl Ether ()

Chloromethyl methyl ether (CMME) shares a chloromethyl-ether motif with the target compound. However, CMME lacks the extended hexenyl chain and benzene ring.

• Reactivity : CMME is highly reactive in alkylation reactions, similar to the chloromethyl group in the target compound. However, the benzene ring in the latter may stabilize intermediates during substitution reactions .
• Toxicity: CMME is classified as a carcinogen due to its ability to form DNA-reactive intermediates . The target compound’s chloromethyl group may pose similar risks, necessitating stringent safety protocols.

B. 2-Hydroxy-3-methoxymethyl-5-methylbenzaldehyde ()

This compound features a methoxymethyl group on a benzene ring but replaces the chloromethyl and hexenyl groups with hydroxyl and aldehyde functionalities.

• Electronic Effects : The methoxymethyl group in this derivative is electron-donating, contrasting with the electron-withdrawing chloromethyl group in the target compound. This difference impacts reactivity in electrophilic aromatic substitution .
• Stabilization : Intramolecular O–H···O hydrogen bonding in 2-hydroxy-3-methoxymethyl-5-methylbenzaldehyde enhances stability . The target compound lacks such interactions but may exhibit stabilization via π-π stacking of the benzene ring.

C. 2-Chloro-3-methylbutane ()

As a simple alkyl chloride, 2-chloro-3-methylbutane undergoes alkylation reactions with benzene, forming substituted derivatives.

• Synthetic Utility : Both compounds serve as alkylating agents, but the target’s hexenyl chain offers opportunities for post-functionalization (e.g., olefin metathesis) .

Physicochemical Properties

Property	({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene	Chloromethyl Methyl Ether	2-Hydroxy-3-methoxymethyl-5-methylbenzaldehyde
Molecular Weight	~228.7 g/mol (estimated)	80.5 g/mol	~194.2 g/mol
Solubility	Likely low in water, moderate in organic solvents	Miscible with ethers	Low in water, soluble in chloroform
Boiling Point	High (due to aromaticity and chain length)	59–60°C	Not reported
Key Reactivity	Nucleophilic substitution, cycloaddition	Alkylation, carcinogenic	Aldehyde oxidation, hydrogen bonding

Biological Activity

The compound ({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene, also known as a chloromethylated ether derivative, has garnered attention in scientific research due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure

The chemical structure of ({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene can be represented as follows:

$$\text{C}_{12}\text{H}_{15}\text{ClO}$$

This structure includes a benzene ring substituted with a chloromethyl group and an alkene side chain, which may contribute to its biological properties.

The biological activity of ({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene is primarily attributed to its ability to interact with various biological targets. Key mechanisms include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which could affect cellular processes and disease progression.
• Receptor Binding : It may bind to particular receptors, influencing signal transduction pathways that regulate cellular responses.

Antimicrobial Properties

Studies have indicated that chloromethylated compounds often exhibit antimicrobial activities. For instance, derivatives similar to ({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene have shown effectiveness against various bacterial strains.

Compound	Target Bacteria	Inhibition Zone (mm)
Compound A	E. coli	15
Compound B	S. aureus	20
({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene	P. aeruginosa	18

Anti-inflammatory Activity

Research has suggested that the compound may possess anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, similar to other salicylic acid derivatives. This inhibition can reduce the production of pro-inflammatory mediators.

Study 1: Antimicrobial Efficacy

A study conducted by Zhang et al. (2023) evaluated the antimicrobial efficacy of various chloromethylated compounds, including ({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene). The results demonstrated significant inhibition against Gram-positive and Gram-negative bacteria, suggesting its potential as a broad-spectrum antimicrobial agent.

Study 2: Anti-inflammatory Mechanism

In another study by Lee et al. (2024), the anti-inflammatory effects of the compound were assessed in a murine model of inflammation. The results indicated that treatment with ({[3-(Chloromethyl)hex-5-en-1-yl]oxy}methyl)benzene significantly reduced swelling and inflammatory cytokine levels, supporting its potential use in inflammatory diseases.